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This guide provides a comprehensive technical overview of Calcium 2-ketogluconate, a

specialized organic calcium salt. Designed for researchers, scientists, and professionals in drug

development and cosmetic science, this document delves into the core chemical and physical

properties, synthesis, biological significance, and analytical methodologies associated with this

compound. Our focus is on delivering not just data, but also the causal insights behind its

applications and the validation inherent in its analysis.

Introduction and Strategic Importance
Calcium 2-ketogluconate (Ca-2KGA) is the calcium salt of 2-keto-D-gluconic acid, a

derivative of glucose metabolism. While less common than salts like calcium gluconate or

citrate, it holds unique value in specialized applications.[1] It is produced synthetically or

through biotechnological fermentation and is recognized for its high bioavailability and specific

biological activities.[1][2][3] Its primary applications are in advanced cosmeceuticals as a potent

anti-aging ingredient and in medicine as a highly bioavailable source of calcium for treating

deficiencies like hypocalcemia.[1][2] This guide will elucidate the technical foundations that

make Calcium 2-ketogluconate a compound of significant interest.
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A precise understanding of a molecule's structure is fundamental to comprehending its function

and interactions. Calcium 2-ketogluconate is an ionic compound formed between a calcium

cation (Ca²⁺) and two 2-keto-D-gluconate anions.

IUPAC Name: calcium bis((3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate)[4]

CAS Number: 3470-37-9[4][5][6]

Molecular Formula: C₁₂H₁₈CaO₁₄[4][5]

Synonyms: Calcium 2-keto-D-gluconate, 2-Keto-D-gluconic acid hemicalcium salt, Ca-2K,

Calcium ketogluconate.[1][4][5]

The structure consists of two molecules of 2-keto-D-gluconic acid, each of which has lost a

proton from its carboxylic acid group, ionically bonded to a single divalent calcium ion.

Caption: Ionic association in Calcium 2-ketogluconate.

Physicochemical Properties
The physical and chemical characteristics of Calcium 2-ketogluconate dictate its handling,

formulation, and stability. These properties are summarized below.

Property Value Source(s)

Molecular Weight 426.34 g/mol [4][7]

Appearance White powder [2][3]

Purity
Typically >97% (Biotechnology

Grade)
[2][3][8]

Solubility
Hydrosoluble (Soluble in

water)
[2]

Stability
Stable under standard

conditions.
[1]

Origin
Synthetically produced or

obtained via biotechnology.
[1][2][3]
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The solubility in water is a critical feature, enabling its use in aqueous formulations for both

cosmetic and medical applications. Its stability ensures a reliable shelf-life in finished products.

[1][2]

Synthesis and Manufacturing Overview
Calcium 2-ketogluconate is not a naturally occurring compound and requires chemical

synthesis or biotechnological processes for its production.[1]

1. Chemical Synthesis: The primary synthetic route involves the reaction of 2-keto-D-gluconic

acid with a suitable calcium salt, such as calcium carbonate.[1] The acid neutralizes the

carbonate, forming the calcium salt, water, and carbon dioxide.

2. Biotechnological Fermentation: A more advanced and common method utilizes microbial

fermentation. Specific strains of bacteria, such as Pseudomonas or Gluconobacter japonicus,

are capable of oxidizing D-glucose to 2-keto-D-gluconic acid.[6][9] The acid is then recovered

from the fermentation broth and subsequently neutralized with a calcium source to produce the

final salt. This biotechnological route is often preferred for producing high-purity material for

cosmetic and pharmaceutical use.[2][3]

Biotechnological Pathway Chemical Synthesis

D-Glucose Substrate Microbial Fermentation
(e.g., Pseudomonas sp.) 2-Keto-D-gluconic Acid Neutralization

(with Calcium Carbonate) Purification & Drying Calcium 2-Ketogluconate
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Caption: General manufacturing workflow for Calcium 2-ketogluconate.

Biological Role and Mechanism of Action
The utility of Calcium 2-ketogluconate in drug development and cosmetics stems from its

specific interactions within biological systems.

A. Dermal Applications: Extracellular Matrix Stimulation
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In cosmetic science, Calcium 2-ketogluconate is marketed as a high-performance anti-aging

active ingredient.[3] Its primary mechanism is the stimulation of key components in the skin's

extracellular matrix (ECM). It has been shown to significantly boost the endogenous synthesis

of:

Hyaluronic Acid: A critical glycosaminoglycan responsible for skin hydration, turgor, and

viscoelasticity.

Elastin: A protein that provides elasticity and resilience to the skin.

By promoting the production of these macromolecules, Calcium 2-ketogluconate helps to

improve skin elasticity, reduce the appearance of wrinkles, and combat signs of cutaneous

fatigue.[2][8]
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Caption: Mechanism of action in dermal anti-aging applications.
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B. Medical and Nutritional Applications
As a calcium salt, it serves as a source of elemental calcium. Its high bioavailability makes it an

effective option for dietary supplements and in clinical settings for treating hypocalcemia (low

blood calcium levels), where it can be used in infusion solutions.[1] The gluconate-related

structure facilitates absorption and utilization by the body.

Analytical Methodologies
Ensuring the purity, identity, and concentration of Calcium 2-ketogluconate is paramount for

quality control in both raw material and finished product manufacturing. A multi-step analytical

approach is typically employed.

A. High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for the separation, identification, and quantification of 2-

ketogluconate.

Protocol Outline:

Sample Preparation: Accurately weigh the sample and dissolve it in a suitable mobile phase

or ultrapure water to a known concentration.

Chromatographic Conditions:

Column: A suitable reversed-phase column (e.g., C18) or an ion-exchange column.

Mobile Phase: An aqueous buffer system, often with a controlled pH.

Detector: A Refractive Index Detector (RID) is commonly used for compounds like this that

lack a strong UV chromophore.

Quantification: Prepare a standard curve using certified reference material. The

concentration of the sample is determined by comparing its peak area to the standard curve.

B. Complexometric Titration for Calcium Content
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This classic titrimetric method provides a robust and accurate determination of the calcium

content.

Protocol Outline:

Sample Preparation: Accurately weigh the sample and dissolve it in deionized water.

pH Adjustment: Add a pH buffer (e.g., ammonia-ammonium chloride) to raise the pH to

approximately 10.

Indicator: Add a suitable metal ion indicator, such as Eriochrome Black T or Hydroxy

Naphthol Blue.[10]

Titration: Titrate the solution with a standardized solution of ethylenediaminetetraacetic acid

(EDTA). The endpoint is observed as a distinct color change (e.g., from wine red to blue for

EBT), which occurs when all the Ca²⁺ ions have been chelated by the EDTA.

Calculation: The calcium content is calculated based on the volume and concentration of the

EDTA titrant used.
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Caption: A typical analytical workflow for quality control.

Applications in Research and Drug Development
The unique properties of Calcium 2-ketogluconate lend it to several advanced applications:

Cosmeceuticals: As a primary active in anti-aging, firming, and anti-wrinkle formulations for

mature skin.[2][3][11] It is often featured in premium skincare products.

Pharmaceutical Formulations: Used as a calcium source in oral supplements and parenteral

(injectable) solutions to treat calcium deficiencies.[1]

Drug Delivery Systems: Serves as a biocompatible cross-linking agent. The release of Ca²⁺

ions can be used to trigger the in-situ formation of hydrogels from anionic polymers like
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sodium alginate. These hydrogels can encapsulate drugs or cells for controlled release and

tissue engineering applications.

Chemical Synthesis: It is a precursor in the synthesis of other valuable compounds, such as

the antioxidant D-erythorbic acid.[6][12]

Conclusion
Calcium 2-ketogluconate is a multifaceted compound with significant technical value. Its well-

defined chemical structure, favorable physicochemical properties, and specific biological

activities make it a strategic ingredient in the cosmetic and pharmaceutical industries. From

enhancing skin elasticity by stimulating the extracellular matrix to providing a bioavailable

source of calcium, its applications are grounded in sound scientific principles. The robust

analytical methods available for its characterization ensure the quality and reliability demanded

by researchers and drug development professionals. As research continues, the potential for its

use in novel drug delivery systems and other advanced applications is likely to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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